Cas no 898757-49-8 (4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-2-methoxy benzophenone)

• Product Name: 4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-2-methoxy benzophenone
• CAS No: 898757-49-8
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• MDL: MFCD03841670
• CID: 993992
• PubChem ID: 24724444
• Update Time: 2025-06-07

4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-2-methoxy benzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(2-methoxyphenyl)methanone
• 4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)-methyl]-2-methoxy benzophenone
• 4'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]-2-METHOXY BENZOPHENONE
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(2-methoxyphenyl)methanone
• {4-[(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}(2-methoxyphenyl)methanone
• AKOS016020185
• MFCD03841670
• 898757-49-8
• A923054
• DTXSID00642843
• Methanone, [4-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl](2-methoxyphenyl)-
• 4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-2-methoxy benzophenone

• MDL： MFCD03841670
• Inchi： 1S/C22H25NO4/c1-25-20-5-3-2-4-19(20)21(24)18-8-6-17(7-9-18)16-23-12-10-22(11-13-23)26-14-15-27-22/h2-9H,10-16H2,1H3
• InChI Key： NELQOPLPFXHAAZ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC(C(C3C=CC=CC=3OC)=O)=CC=1)CC2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Additional information on 4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]-2-methoxy benzophenone

4'-[8-(1,4-Dioxa-8-Azaspiro[4.5]Decyl)Methyl]-2-Methoxy Benzophenone: A Comprehensive Overview

4'-[8-(1,4-Dioxa-8-Azaspiro[4.5]Decyl)Methyl]-2-Methoxy Benzophenone (CAS No. 898757-49-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzophenones, which are widely used as intermediates in the synthesis of various bioactive molecules and advanced materials. The unique structural features of this compound, including its spirocyclic moiety and methoxy substituent, contribute to its versatile reactivity and potential applications in drug design and optoelectronic devices.

The benzophenone core of this compound serves as a fundamental building block, providing a rigid aromatic framework that facilitates various chemical transformations. The presence of the methoxy group at the 2-position enhances the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes. Additionally, the spirocyclic structure introduces steric hindrance and electronic effects that can modulate the reactivity of the molecule in different chemical environments.

Recent studies have highlighted the potential of 4'-[8-(1,4-Dioxa-8-Azaspiro[4.5]Decyl)Methyl]-2-Methoxy Benzophenone in the development of advanced materials for optoelectronic applications. Researchers have demonstrated that this compound can act as a precursor for the synthesis of conjugated polymers with tailored electronic properties. These polymers exhibit excellent charge transport characteristics, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug discovery efforts targeting various therapeutic areas. Its spirocyclic structure provides a unique scaffold for incorporating bioactive moieties, enabling the design of molecules with enhanced pharmacokinetic profiles. For instance, recent research has explored its potential as a kinase inhibitor, where its ability to form hydrogen bonds with target proteins has been exploited to achieve high binding affinity.

The synthesis of 4'-[8-(1,4-Dioxa-8-Azaspiro[4.5]Decyl)Methyl]-2-Methoxy Benzophenone involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the construction of the spirocyclic ring system through intramolecular cyclization reactions and the precise functionalization of the benzophenone core with substituents that enhance its reactivity and stability. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its growing demand in both academic and industrial settings.

From an environmental perspective, this compound exhibits favorable biodegradation characteristics under controlled conditions, making it a sustainable choice for use in various industrial applications. Its low toxicity profile further underscores its suitability for large-scale production processes.

In conclusion, 4'-[8-(1,4-Dioxa-8-Azaspiro[4.5]Decyl)Methyl]-2-Methoxy Benzophenone (CAS No. 898757-49-8) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structural features, combined with its versatile reactivity and favorable environmental profile, position it as a key player in the development of next-generation materials and pharmaceuticals.